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Compound of Interest

Compound Name: Leucomycin A9

Cat. No.: B1236839

Leucomycin A9: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Leucomycin A9, a macrolide antibiotic.
It covers its chemical identity, physicochemical properties, biological activity, and mechanism of
action, with a focus on providing practical information for research and development.

Chemical Identity and Identifiers

Leucomycin A9 is a member of the leucomycin complex, a group of 16-membered macrolide
antibiotics produced by Streptomyces kitasatoensis.[1][2][3] It is also known by the synonym
Turimycin H2.[4] The definitive identification of Leucomycin A9 is established by its unique
CAS number and a range of other chemical identifiers.

A comprehensive list of these identifiers is provided in the table below to facilitate accurate
substance recognition and cross-referencing in research and regulatory documentation.
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Identifier

Value

Source(s)

CAS Number

18361-49-4

[1]14]

Molecular Formula

C37H61NO14

[4]1(5]

Molecular Weight

743.88 g/mol

[4]115]

IUPAC Name

[(2S,3S,4R,6S)-6-
[(2R,3S,4R,5R,6S)-6-
[(4R,5S,6S,7R,9R,10R,11E,1
3E,16R)-4,10-dihydroxy-5-
methoxy-9,16-dimethyl-2-oxo-
7-(2-oxoethyl)-1-
oxacyclohexadeca-11,13-dien-
6-ylJoxy]-4-(dimethylamino)-5-
hydroxy-2-methyloxan-3-
ylJoxy-4-hydroxy-2,4-
dimethyloxan-3-yl] acetate

[4]

InChl

INChl=1S/C37H61NO14/c1-
20-17-25(15-16-39)33(34(46-
0)27(42)18-28(43)47-21(2)13-
11-10-12-14-26(20)41)52-36-
31(44)30(38(7)8)32(22(3)49-
36)51-29-19-
37(6,45)35(23(4)48-29)50-
24(5)40/h10-12,14,16,20-
23,25-27,29-36,41-42,44-
45H,13,15,17-19H2,1-
9H3/b11-10+,14-
12+/t20-,21-,22-,23+,25+,26+,
27-,29+,30-,31-,32-,33+,34+,3
5+,36+,37-/m1/s1

[5]16]

InChlKey

LOJFCOBMHWVESZ-
MXYURFFASA-N

[5]
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Synonyms Turimycin H2 [4]

Physicochemical Properties

The physicochemical properties of Leucomycin A9 are crucial for its formulation, delivery, and
pharmacokinetic profile. While specific experimental data for some properties of Leucomycin
A9 are not widely published, information for the closely related leucomycin complex provides

valuable insights.

Property Value Source(s)

Soluble in ethanol, methanol,
Dimethylformamide (DMF),

Solubility and Dimethyl sulfoxide [2]
(DMSO). Limited water
solubility.

Storage Store at -20°C. [7]

Biological Activity and Mechanism of Action

Leucomycin A9 exhibits potent antibacterial activity, primarily against Gram-positive bacteria.
[1] Like other macrolide antibiotics, its mechanism of action involves the inhibition of bacterial

protein synthesis.

Macrolides, including Leucomycin A9, bind to the 50S subunit of the bacterial ribosome. This
binding event interferes with the process of translation, ultimately halting the synthesis of
essential proteins and thereby inhibiting bacterial growth.

The following diagram illustrates the generalized mechanism of action for macrolide antibiotics,
including Leucomycin A9, at the bacterial ribosome.
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Caption: Mechanism of action of Leucomycin A9.

Experimental Protocols

While specific, detailed experimental protocols for Leucomycin A9 are not readily available in
the public domain, standard methodologies for macrolide antibiotics can be adapted. The
following provides a general framework for assessing the antibacterial activity of Leucomycin
A9.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of Leucomycin A9 against various bacterial strains can be determined using the
broth microdilution method according to the guidelines provided by the Clinical and Laboratory
Standards Institute (CLSI).

Materials:
e Leucomycin A9 reference standard

o Appropriate bacterial strains (e.g., Staphylococcus aureus, Streptococcus pneumoniae)
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Cation-adjusted Mueller-Hinton Broth (CAMHB)
96-well microtiter plates

Spectrophotometer or microplate reader

Procedure:

Preparation of Leucomycin A9 Stock Solution: Prepare a stock solution of Leucomycin A9
in a suitable solvent such as DMSO.

Serial Dilutions: Perform serial two-fold dilutions of the Leucomycin A9 stock solution in
CAMHB in the 96-well microtiter plates to achieve a range of desired concentrations.

Bacterial Inoculum Preparation: Prepare a bacterial inoculum suspension equivalent to a 0.5
McFarland standard. Dilute this suspension to achieve a final concentration of approximately
5 x 1075 colony-forming units (CFU)/mL in each well.

Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include
a positive control (bacteria with no antibiotic) and a negative control (broth only).

Incubation: Incubate the plates at 35-37°C for 18-24 hours.

Determination of MIC: The MIC is the lowest concentration of Leucomycin A9 that
completely inhibits visible growth of the bacteria.

The following workflow diagram outlines the key steps in determining the Minimum Inhibitory

Concentration (MIC) of Leucomycin A9.
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Caption: Workflow for MIC determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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